![molecular formula C7H13ClN2 B6176312 2-[1-(aminomethyl)cyclobutyl]acetonitrile hydrochloride CAS No. 2551116-07-3](/img/no-structure.png)
2-[1-(aminomethyl)cyclobutyl]acetonitrile hydrochloride
Description
Molecular Structure Analysis
The InChI code for “2-[1-(aminomethyl)cyclobutyl]acetonitrile hydrochloride” is1S/C7H12N2.ClH/c8-5-4-7 (6-9)2-1-3-7;/h1-4,6,9H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram. Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 160.65 . It’s a powder at room temperature . More detailed physical and chemical properties couldn’t be found in my current knowledge base.Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[1-(aminomethyl)cyclobutyl]acetonitrile hydrochloride involves the reaction of cyclobutanecarboxaldehyde with hydroxylamine hydrochloride to form cyclobutanecarboxaldoxime, which is then reduced with sodium borohydride to form 1-(aminomethyl)cyclobutanol. This intermediate is then reacted with acetonitrile in the presence of a dehydrating agent to form the final product, 2-[1-(aminomethyl)cyclobutyl]acetonitrile hydrochloride.", "Starting Materials": [ "Cyclobutanecarboxaldehyde", "Hydroxylamine hydrochloride", "Sodium borohydride", "Acetonitrile", "Dehydrating agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanecarboxaldehyde is reacted with hydroxylamine hydrochloride in the presence of a base to form cyclobutanecarboxaldoxime.", "Step 2: Cyclobutanecarboxaldoxime is reduced with sodium borohydride to form 1-(aminomethyl)cyclobutanol.", "Step 3: 1-(Aminomethyl)cyclobutanol is reacted with acetonitrile in the presence of a dehydrating agent to form 2-[1-(aminomethyl)cyclobutyl]acetonitrile.", "Step 4: The final product, 2-[1-(aminomethyl)cyclobutyl]acetonitrile, is converted to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS No. |
2551116-07-3 |
Molecular Formula |
C7H13ClN2 |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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